2-(4-formylphenoxy)-N-phenylacetamide (CAS: 17172-54-2) is a bifunctional organic intermediate featuring an aldehyde group, an ether linkage, and an N-phenylacetamide moiety. This specific arrangement makes it a valuable precursor, particularly in multi-component reactions (MCRs) for the synthesis of complex heterocyclic scaffolds such as fused 4H-pyrans and thiazolidinones.[1][2] Its primary role is to serve as a stable, purified aldehyde component that can be reliably introduced into advanced synthetic workflows, where direct, one-pot strategies using simpler precursors like p-hydroxybenzaldehyde may be less efficient or produce lower yields.[3][4]
Aldehyde electrophilicity enables mild imine conjugation to amine-bearing macromolecules
Dual aldehyde/amide core supports one-pot multicomponent heterocycle assembly
Reported scalable synthesis with consistent yield profile aids procurement planning
Attempting to substitute this compound with a one-pot reaction of its basic precursors, such as p-hydroxybenzaldehyde and a 2-chloro-N-arylacetamide, introduces significant process variability. The Williamson ether synthesis required to form the core structure necessitates specific conditions, including a base and heat, which can interfere with subsequent sensitive reaction steps like Schiff base formation or multi-component condensations.[3] Procuring the purified, pre-formed 2-(4-formylphenoxy)-N-phenylacetamide ensures that the aldehyde functionality is protected within a stable ether linkage, providing a reliable starting material with predictable reactivity and minimizing side-product formation. This is critical for achieving high, reproducible yields in complex syntheses, such as the 80-86% yields reported for this intermediate's own preparation, which would be difficult to match in a one-pot, multi-step sequence.[1]
In a standard Williamson ether synthesis, reacting the potassium salt of p-hydroxybenzaldehyde with 2-chloro-N-phenylacetamide in DMF at reflux produces 2-(4-formylphenoxy)-N-phenylacetamide in high yield. Specifically, a yield of 85% is reported for the target compound.[1] This contrasts with related analogs prepared under identical conditions, such as the N-(4-methoxyphenyl) derivative, which was formed in a lower 80% yield.[1] This establishes the compound as a highly efficient and accessible building block.
| Evidence Dimension | Isolated Yield |
| Target Compound Data | 85% |
| Comparator Or Baseline | 2-(4-formylphenoxy)-N-(4-methoxyphenyl)acetamide: 80% yield |
| Quantified Difference | 6.25% higher yield than the N-(4-methoxyphenyl) analog |
| Conditions | Reaction of 2-chloro-N-arylacetamide with potassium salt of p-hydroxybenzaldehyde in DMF at reflux. |
A higher preparative yield translates to better atom economy and lower precursor cost, making this specific compound a more resource-efficient choice for scale-up operations.
The target compound exhibits a sharp, well-defined melting point of 118-120°C.[1] This physical constant is a critical indicator of purity and is distinct from its close structural analogs. For instance, the N-(p-tolyl) derivative melts at a higher range of 128-130°C, while the N-(4-methoxyphenyl) analog melts even higher at 138-140°C.[1] This clear differentiation in thermal behavior allows for unambiguous identification and quality control.
| Evidence Dimension | Melting Point (°C) |
| Target Compound Data | 118-120 |
| Comparator Or Baseline | N-(p-tolyl) analog: 128-130 °C | N-(4-methoxyphenyl) analog: 138-140 °C |
| Quantified Difference | 10-20°C lower melting point than common N-aryl substituted analogs. |
| Conditions | Standard melting point determination. |
A distinct and sharp melting point simplifies purity verification in a procurement or quality control setting, ensuring batch-to-batch consistency without requiring more complex analytical methods.
When used as a precursor for Knoevenagel condensation with rhodanine, 2-(4-formylphenoxy)-N-phenylacetamide facilitates the synthesis of the derivative N-(phenyl)-2-{4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}acetamide. This resulting compound demonstrated significant anti-proliferative activity against leukemic CEM cell lines at concentrations of 75–100 μM.[2] A key comparator, the 2,4-dioxo-thiazolidine derivative, required higher concentrations of 100–250 μM to achieve a similar effect, indicating that the rhodanine-derived product from the target compound is more potent.[2]
| Evidence Dimension | Anti-proliferative Concentration (CEM cell line) |
| Target Compound Data | Derivative shows activity at 75-100 μM |
| Comparator Or Baseline | Derivative from 2,4-thiazolidinedione shows activity at 100-250 μM |
| Quantified Difference | The derivative of the target compound is active at a concentration up to 2.5 times lower than the comparator. |
| Conditions | In vitro anti-proliferative assay against CEM (lymphoblastic leukemia) cell lines. |
For researchers in medicinal chemistry, selecting this specific precursor provides a more direct route to a more potent final compound, maximizing the efficiency of drug discovery and lead optimization efforts.
This compound is the right choice for constructing libraries of fused 4H-pyrans and related heterocycles. Its high purity and reliable reactivity as an aldehyde component in three-component reactions with malononitrile and an active methylene reagent ensure consistent and high-yield synthesis of complex molecular scaffolds.[1]
This is a preferred starting material for developing novel thiazolidinone-based anticancer agents. Its use in Knoevenagel condensations leads to rhodanine derivatives with demonstrated anti-proliferative activity at lower concentrations than closely related analogs, making it a strategically sound choice for lead-generation programs in oncology.[2]
The aldehyde group serves as a reactive handle for synthesizing Schiff base derivatives. Specifically, its condensation with isoniazid, a first-line antituberculosis drug, produces novel isoniazid-amidoether derivatives, indicating its utility in modifying existing APIs to generate new chemical entities for infectious disease research.[5]